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Compound of Interest

Compound Name: 3-Nitrobenzophenone

Cat. No.: B1329437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Nitrobenzophenone. The information is curated for researchers, scientists, and
professionals in drug development who require detailed data for their work. This document
includes quantitative data presented in structured tables, detailed experimental protocols, and
visualizations to illustrate key processes and relationships.

Chemical Identity and Physical Properties

3-Nitrobenzophenone is an organic compound featuring a benzophenone core structure with
a nitro group substituted at the meta-position of one of the phenyl rings.[1] This substitution
pattern influences its electronic properties and reactivity, making it a valuable intermediate in
organic synthesis.[1]

Table 1: General and Physical Properties of 3-Nitrobenzophenone
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Property Value Source(s)
Molecular Formula C13HoNOs3 [2]
Molecular Weight 227.22 g/mol [2]
CAS Number 2243-80-3 [2]

Tan to light brown or yellow
Appearance , [1][2]
crystalline powder

Melting Point 92-94 °C [2]
- . 507.2 K (234.05 °C) at 0.024
Boiling Point o [3]
ar

Soluble in organic solvents
Solubility such as ethanol and acetone; [1]

limited solubility in water.

LogP (Octanol/Water Partition _
. 2.826 (Predicted) [4]
Coefficient)

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 3-
Nitrobenzophenone. Below is a summary of its key spectral features.

Table 2: Spectroscopic Data for 3-Nitrobenzophenone
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Spectroscopic Technique

Key Features and Observations

Infrared (IR) Spectroscopy

The IR spectrum of 3-Nitrobenzophenone is
characterized by strong absorption bands
corresponding to its functional groups. Key
peaks include the C=0 stretch of the ketone
group, typically found in the range of 1650-1690
cm~1, and the asymmetric and symmetric
stretching vibrations of the nitro group (NO2),
which appear around 1550-1475 cm~* and
1360-1290 cm™1 respectively for aromatic nitro

compounds.[2][5]

1H Nuclear Magnetic Resonance (NMR)

Spectroscopy

The *H NMR spectrum would exhibit complex
multiplets in the aromatic region (typically 7.2-
8.5 ppm). The protons on the unsubstituted
phenyl ring would appear as multiplets. The
protons on the nitro-substituted ring would be
expected to show distinct splitting patterns
influenced by the meta-substitution of the nitro
and carbonyl groups. The proton ortho to the
nitro group and the proton between the two
electron-withdrawing groups would likely be the

most downfield shifted.

13C Nuclear Magnetic Resonance (NMR)

Spectroscopy

The 3C NMR spectrum would show a signal for
the carbonyl carbon around 195 ppm. Multiple
signals would be present in the aromatic region
(120-150 ppm). The carbon attached to the nitro
group would be significantly deshielded. The
presence of 13 unigue carbon environments

would be expected.

UV-Visible Spectroscopy

3-Nitrobenzophenone is expected to show
strong UV absorption due to the presence of the
benzoyl and nitro-aromatic chromophores. The
spectrum would likely display multiple
absorption bands corresponding to Tt-11* and n-

Tt* electronic transitions. Similar compounds like
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3-nitrophenol show a Amax around 275 nm and
a second band extending into the visible region
due to the extended conjugation of the nitro

group with the aromatic ring.[6]

The mass spectrum would show a molecular ion
Mass Spectrometry peak (M+) at m/z 227, corresponding to the

molecular weight of the compound.[3]

Synthesis and Experimental Protocols

3-Nitrobenzophenone can be synthesized through a two-step process involving the Friedel-
Crafts acylation of benzene with 3-nitrobenzoyl chloride, or by the nitration of benzophenone.
The latter is a common method for introducing a nitro group onto an aromatic ring.

Experimental Protocol: Synthesis of 3-
Nitrobenzophenone via Nitration of Benzophenone

This protocol describes a general method for the nitration of an aromatic ketone. Caution: This
reaction involves the use of strong acids and should be performed in a well-ventilated fume
hood with appropriate personal protective equipment.

Materials:

Benzophenone

o Concentrated Sulfuric Acid (H2S0Oa4)
o Concentrated Nitric Acid (HNO3)

e Ice

 Distilled Water

o Ethanol (for recrystallization)

Procedure:
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In a flask, dissolve benzophenone in a minimal amount of concentrated sulfuric acid. This
should be done carefully while cooling the flask in an ice bath to maintain a low temperature.

Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric
acid in a separate flask, also cooled in an ice bath.

Slowly add the cold nitrating mixture dropwise to the benzophenone solution, ensuring the
temperature of the reaction mixture does not exceed 10-15 °C.

After the addition is complete, allow the reaction to stir at room temperature for a specified
time, monitoring the progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, carefully pour the reaction mixture onto crushed ice.
The crude 3-Nitrobenzophenone will precipitate out of the solution.

Collect the solid product by vacuum filtration and wash thoroughly with cold water until the
filtrate is neutral.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to
obtain pure 3-Nitrobenzophenone.
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Synthesis Workflow for 3-Nitrobenzophenone via Nitration
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Caption: Synthesis workflow for 3-Nitrobenzophenone.
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Applications and Logical Relationships

3-Nitrobenzophenone serves as a key building block in various synthetic pathways due to its

reactive functional groups.

Applications of 3-Nitrobenzophenone

3-Nitrobenzophenone

CWransformations ¢

Reduction of Nitro Group Further Aromatic Substitution

N\
N\

\ Resulting Products and Applicationi/

3-Aminobenzophenone Polymer Additives / Photoinitiators

\

Pharmaceutical Intermediates
(e.g., for NSAIDs)

Dyes and Pigments

Click to download full resolution via product page
Caption: Logical relationship of 3-Nitrobenzophenone's applications.

Safety and Handling

3-Nitrobenzophenone is classified as an irritant.[2] It is important to handle this chemical with
care, using appropriate safety measures.

Table 3: GHS Hazard Information for 3-Nitrobenzophenone
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Measures:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Always refer to the latest Safety Data Sheet (SDS) for complete and up-to-date safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 3-Nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329437#physicochemical-properties-of-3-
nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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